Cas no 906750-00-3 (Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI))

• Product Name: Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI)
• CAS No: 906750-00-3
• MF: C₇H₁₃N₂O₂S
• MW: 189.255320310593
• CID: 995031
• PubChem ID: 90477984
• Update Time: 2025-04-20

Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propyl, 1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)- (9CI)
• 906750-00-3
• Propyl,1-(acetylamino)-1-(aminocarbonyl)-3-(methylthio)-(9ci)

• Inchi： 1S/C7H13N2O2S/c1-5(10)9-6(7(8)11)3-4-12-2/h3-4H2,1-2H3,(H2,8,11)(H,9,10)
• InChI Key： SVEAFUFBUIYIAK-UHFFFAOYSA-N
• SMILES： S(C)CC[C](C(N)=O)NC(C)=O |^1:4|

Computed Properties

• Exact Mass: 189.06977384g/mol
• Monoisotopic Mass: 189.06977384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 97.5Ų